Cas no 1338065-33-0 (2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene)

• Product Name: 2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene
• CAS No: 1338065-33-0
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• CID: 6444782
• PubChem ID: 117311685
• Update Time: 2025-06-14

2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene
• 1338065-33-0
• EN300-1929400

• Inchi： 1S/C9H5F4NO/c10-8-3-7(9(11,12)13)2-1-6(8)4-14-5-15/h1-3H,4H2
• InChI Key： YGBILWJXPDGYSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CN=C=O

Computed Properties

• Exact Mass: 219.03072643g/mol
• Monoisotopic Mass: 219.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene

Recent Advances in the Application of 2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene (CAS: 1338065-33-0) in Chemical Biology and Pharmaceutical Research

The compound 2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene (CAS: 1338065-33-0) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This aromatic isocyanate derivative, characterized by its fluorine and trifluoromethyl substituents, exhibits unique reactivity and physicochemical properties that make it particularly valuable for the synthesis of bioactive molecules and pharmaceutical intermediates.

Recent studies have demonstrated the utility of this compound in the development of covalent inhibitors targeting various enzymes. The isocyanate group serves as an electrophilic warhead capable of forming irreversible bonds with nucleophilic residues in enzyme active sites, while the fluorine atoms contribute to enhanced binding affinity through polar interactions. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this building block into novel kinase inhibitors, showing improved selectivity profiles compared to previous generations of compounds.

In the field of PROTAC (Proteolysis Targeting Chimera) development, researchers have utilized 1338065-33-0 as a key linker component. The compound's chemical stability under physiological conditions, combined with its ability to maintain appropriate spatial orientation between the target-binding and E3 ligase-recruiting moieties, has led to several promising candidates currently in preclinical evaluation. Notably, a team at Harvard Medical School recently published a series of optimized PROTAC molecules featuring this building block, demonstrating enhanced degradation efficiency for challenging drug targets.

The trifluoromethyl group present in 2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene contributes significantly to the metabolic stability of derived compounds. Recent pharmacokinetic studies have shown that molecules incorporating this moiety exhibit improved half-lives and reduced clearance rates, addressing a common challenge in drug development. This property has been particularly valuable in CNS-targeted therapeutics, where blood-brain barrier penetration and sustained activity are critical requirements.

From a synthetic chemistry perspective, novel methodologies have been developed to harness the reactivity of this compound more efficiently. A 2024 publication in Organic Letters described a mild, transition-metal-free coupling protocol that enables the selective modification of the isocyanate group while preserving the fluorine substituents. This advancement has expanded the scope of accessible derivatives and facilitated structure-activity relationship studies in several drug discovery programs.

Looking forward, the unique combination of properties offered by 2-fluoro-1-(isocyanatomethyl)-4-(trifluoromethyl)benzene positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of covalent drugs and targeted protein degraders. Ongoing research continues to explore its applications in new therapeutic areas, with several patent applications filed in the past year covering novel compositions and methods of use. As the understanding of its reactivity and biological interactions deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.